Cas no 1309982-68-0 (3-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 3-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1309982-68-0
• MF: C₁₁H₁₅BFNO₂
• MW: 223.051706552505
• CID: 1032524
• PubChem ID: 17750465
• Update Time: 2025-07-18

3-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 3-Fluoropyridine-2-boronic acid pinacol ester
• BE05
• QC-7130
• 3-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• AWVXCKXEBKQHMB-UHFFFAOYSA-N
• AB31133
• BS-20465
• EN300-1706367
• SY256575
• 3-Fluoropyridine-2-boronic acid pinacol ester LiMeO cpx
• Pyridine, 3-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• DS-016636
• P10435
• MFCD07367519
• AKOS015941075
• DTXSID10590523
• 3-fluoro pyridine-2-boronic acid pinacol ester
• CS-0109974
• 1309982-68-0

• MDL： MFCD07367519
• Inchi： 1S/C11H15BFNO2/c1-10(2)11(3,4)16-12(15-10)9-8(13)6-5-7-14-9/h5-7H,1-4H3
• InChI Key： AWVXCKXEBKQHMB-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 223.11800
• Monoisotopic Mass: 223.1179870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 292 ºC
• Flash Point: 131 ºC
• PSA: 31.35000
• LogP: 1.51990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 3-Fluoro-2-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)pyridine (CAS No. 1309982-68-0)

3-Fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, with the CAS number 1309982-68-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a fluoro group and a tetramethyl-1,3,2-dioxaborolane moiety. These functional groups endow the molecule with a range of chemical properties that make it an attractive candidate for various applications.

The pyridine ring is a fundamental building block in organic synthesis and pharmaceutical research due to its aromatic nature and the ability to form stable complexes with metal ions. The presence of the fluoro substituent at the 3-position imparts unique electronic and steric properties to the molecule, enhancing its reactivity and selectivity in various chemical reactions. The tetramethyl-1,3,2-dioxaborolane group, on the other hand, is a valuable boron-containing functional group that can participate in Suzuki-Miyaura coupling reactions, making 3-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine a useful intermediate in the synthesis of complex organic molecules.

Recent advancements in synthetic methodologies have further expanded the utility of 3-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine. For instance, studies have shown that this compound can be efficiently synthesized through palladium-catalyzed cross-coupling reactions. These reactions are highly selective and can be performed under mild conditions, making them suitable for large-scale production. The ability to introduce a boron-containing group into the pyridine ring has opened up new avenues for the development of novel pharmaceuticals and materials.

In the realm of medicinal chemistry, 3-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has been explored as a potential lead compound for drug discovery. The fluoro substituent is known to enhance the metabolic stability and bioavailability of drugs, while the boron-containing group can facilitate targeted delivery and improve pharmacological properties. Research has demonstrated that derivatives of this compound exhibit promising biological activities against various targets, including enzymes and receptors involved in disease pathways.

One notable application of 3-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is in the development of boron-based drugs for cancer therapy. Boron neutron capture therapy (BNCT) is an emerging treatment modality that involves the use of boron-containing compounds to deliver high-energy radiation specifically to tumor cells. The unique properties of 3-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine make it an attractive candidate for BNCT due to its ability to selectively accumulate in cancer cells and its high thermal stability.

Beyond its applications in medicine, 3-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has also found use in materials science. The combination of the pyridine ring and the boron-containing group imparts interesting electronic and optical properties to this compound. For example, it has been used as a building block for the synthesis of luminescent materials and organic semiconductors. These materials have potential applications in areas such as organic light-emitting diodes (OLEDs), photovoltaic devices, and sensors.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the environmental fate and toxicity of 3-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine have shown that it exhibits low toxicity and minimal environmental persistence when used under controlled conditions. This makes it a safer alternative to some traditional organic compounds that may pose environmental risks.

In conclusion, 3-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1309982-68-0) is a multifaceted compound with significant potential in various scientific fields. Its unique structural features and chemical properties make it an attractive candidate for applications ranging from drug discovery to materials science. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemistry.